Cas no 2639450-16-9 (tert-butyl 2-(2,3-dichlorophenyl)aminobenzoate)

• Product Name: tert-butyl 2-(2,3-dichlorophenyl)aminobenzoate
• CAS No: 2639450-16-9
• MF: C₁₇H₁₇Cl₂NO₂
• MW: 338.228382825851
• CID: 5651997
• PubChem ID: 165903838
• Update Time: 2025-06-13

tert-butyl 2-(2,3-dichlorophenyl)aminobenzoate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-[(2,3-dichlorophenyl)amino]benzoate
• EN300-28230161
• 2639450-16-9
• tert-butyl 2-(2,3-dichlorophenyl)aminobenzoate

• Inchi： 1S/C17H17Cl2NO2/c1-17(2,3)22-16(21)11-7-4-5-9-13(11)20-14-10-6-8-12(18)15(14)19/h4-10,20H,1-3H3
• InChI Key： AORLQZSSOCJFNO-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CC=1NC1C=CC=CC=1C(=O)OC(C)(C)C)Cl

Computed Properties

• Exact Mass: 337.0636342g/mol
• Monoisotopic Mass: 337.0636342g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 383
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.1
• Topological Polar Surface Area: 38.3Ų

Additional information on tert-butyl 2-(2,3-dichlorophenyl)aminobenzoate

Introduction to Tert-butyl 2-(2,3-dichlorophenyl)aminobenzoate (CAS No. 2639450-16-9)

Tert-butyl 2-(2,3-dichlorophenyl)aminobenzoate, with the chemical formula C₁₇H₁₄Cl₂NO₂, is a significant compound in the field of pharmaceutical and biochemical research. This compound belongs to the class of benzoate derivatives and has garnered attention due to its potential applications in medicinal chemistry and drug development. The CAS number 2639450-16-9 uniquely identifies this molecule and distinguishes it from other similar compounds.

The structure of tert-butyl 2-(2,3-dichlorophenyl)aminobenzoate features a benzoic acid core substituted with a tert-butyl group and an amino group connected to a 2,3-dichlorophenyl ring. This specific arrangement of functional groups contributes to its unique chemical properties and reactivity, making it a valuable candidate for various synthetic applications.

In recent years, there has been growing interest in benzoate derivatives due to their diverse biological activities. Tert-butyl 2-(2,3-dichlorophenyl)aminobenzoate has been studied for its potential role in modulating biological pathways, particularly in the context of inflammation and neurodegenerative diseases. Its molecular structure suggests that it may interact with specific targets in the body, leading to therapeutic effects.

One of the most compelling aspects of this compound is its potential as a lead molecule in drug discovery. Researchers have been exploring its pharmacological properties to develop novel treatments for various conditions. The presence of chlorine atoms in the 2,3-dichlorophenyl ring enhances its lipophilicity, which can be advantageous for crossing biological membranes and achieving desired pharmacokinetic profiles.

Recent studies have highlighted the importance of benzoate derivatives in addressing neurological disorders. Tert-butyl 2-(2,3-dichlorophenyl)aminobenzoate has shown promise in preclinical models as a potential therapeutic agent for conditions such as Alzheimer's disease and Parkinson's disease. Its ability to interact with neurotransmitter systems and modulate inflammatory responses makes it an attractive candidate for further investigation.

The synthesis of tert-butyl 2-(2,3-dichlorophenyl)aminobenzoate involves multi-step organic reactions, including condensation, chlorination, and amination processes. The use of high-purity starting materials and controlled reaction conditions is crucial to obtaining the desired product with high yield and minimal impurities. Advances in synthetic methodologies have enabled more efficient and scalable production of this compound, facilitating its use in research and development.

In addition to its pharmaceutical applications, tert-butyl 2-(2,3-dichlorophenyl)aminobenzoate has potential uses in agrochemicals and material science. Its unique chemical properties make it suitable for developing new pesticides or as a component in specialty polymers. The versatility of this compound underscores its importance across multiple scientific disciplines.

The safety profile of tert-butyl 2-(2,3-dichlorophenyl)aminobenzoate is another critical consideration. While preliminary studies suggest that it is well-tolerated in vitro, further research is needed to assess its toxicity and potential side effects in vivo. Comprehensive toxicological studies are essential to ensure that it can be used safely in future applications.

As our understanding of biological systems continues to evolve, the demand for specialized compounds like tert-butyl 2-(2,3-dichlorophenyl)aminobenzoate is expected to grow. Its unique structure and potential biological activities make it a valuable tool for researchers exploring new therapeutic strategies. Collaborative efforts between academia and industry will be crucial in translating these findings into tangible benefits for patients worldwide.